Cas no 899954-80-4 (N-(5-chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-(5-chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 899954-80-4
• MF: C₁₇H₁₅ClN₂O₄S
• MW: 378.830002069473
• CID: 5490108
• Update Time: 2025-07-13

N-(5-chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-2(3H)-propanamide, N-(5-chloro-2-methylphenyl)-3-oxo-, 1,1-dioxide
• N-(5-chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

• Inchi： 1S/C17H15ClN2O4S/c1-11-6-7-12(18)10-14(11)19-16(21)8-9-20-17(22)13-4-2-3-5-15(13)25(20,23)24/h2-7,10H,8-9H2,1H3,(H,19,21)
• InChI Key： SXGXHBLRNWDOEI-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CCC(NC1=CC(Cl)=CC=C1C)=O

Additional information on N-(5-chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

N-(5-Chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS No. 899954-80-4): An Overview

N-(5-Chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS No. 899954-80-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The structure of N-(5-chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide is characterized by a benzothiazole core with a trioxo group and a substituted phenyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chloro and methyl substituents on the phenyl ring contribute to the compound's lipophilicity and electronic characteristics, which are crucial for its interaction with biological targets.

Recent studies have highlighted the potential of N-(5-chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide in various therapeutic areas. One notable application is its use as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its antitumor properties, N-(5-chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.

The pharmacokinetic properties of N-(5-chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide have been studied to evaluate its suitability for in vivo applications. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it a promising candidate for further development as a therapeutic agent.

Toxicity studies have also been conducted to assess the safety profile of N-(5-chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide. In vitro and in vivo experiments have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects.

The synthesis of N-(5-chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving the formation of intermediates such as benzothiazole derivatives and substituted amides. These synthetic methods provide a robust platform for large-scale production and further pharmaceutical development.

In conclusion, N-(5-chloro-2-methylphenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide (CAS No. 899954-80-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and infectious diseases.